8-(4-(2-chloro-6-fluorobenzyl)piperazin-1-yl)-3-methyl-7-(2-methylallyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[4-[(2-chloro-6-fluorophenyl)methyl]piperazin-1-yl]-3-methyl-7-(2-methylprop-2-enyl)purine-2,6-dione
• InChI: InChI=1S/C21H24ClFN6O2/c1-13(2)11-29-17-18(26(3)21(31)25-19(17)30)24-20(29)28-9-7-27(8-10-28)12-14-15(22)5-4-6-16(14)23/h4-6H,1,7-12H2,2-3H3,(H,25,30,31)
• InChI Key: HILXDZKANPDLKI-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN1C2=C(N=C1N3CCN(CC3)CC4=C(C=CC=C4Cl)F)N(C(=O)NC2=O)C
• Molecular Formula: C21H24ClFN6O2
• Molecular Weight: 446.9 g/mol
• CAS No.: 878430-77-4

Description

8-(4-(2-chloro-6-fluorobenzyl)piperazin-1-yl)-3-methyl-7-(2-methylallyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H24ClFN6O2 and its molecular weight is 446.91. The purity is usually 95%.
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Scientific Research Applications

Design and Synthesis for Antituberculosis

A series of novel purine linked piperazine derivatives were synthesized targeting Mycobacterium tuberculosis. These compounds showed promising activity against the tuberculosis bacterium, outperforming current clinical drugs such as Ethambutol in potency. The research provides a foundation for developing new antituberculosis agents (Srihari Konduri et al., 2020).

Luminescent Properties for Photo-induced Electron Transfer

Research on piperazine substituted naphthalimide model compounds demonstrated their potential as pH probes due to characteristic fluorescence quantum yields. These findings suggest applications in materials science for designing fluorescent materials or sensors (Jiaan Gan et al., 2003).

Cardiovascular Activity

Compounds with structural similarities were evaluated for cardiovascular activity, showing strong prophylactic antiarrhythmic activity in experimentally induced arrhythmias. This research indicates potential for developing new cardiovascular drugs (G. Chłoń-Rzepa et al., 2004).

Marine-Derived Compounds for Antiviral Activity

Diketopiperazine derivatives isolated from marine-derived actinomycete showed modest antiviral activity against influenza A virus. These findings highlight the potential of marine resources in discovering new antiviral compounds (Pei-Pei Wang et al., 2013).

Synthesis and Anticonvulsant Activity

Synthesis of 8-amino-3-benzyl-1,2,4-triazolo[4,3-a] pyrazines and their evaluation for anticonvulsant activity against seizures in rats revealed potent activity, suggesting potential for developing new anticonvulsant drugs (J. Kelley et al., 1995).

Antimycobacterial Activity

Research on 6-(2-furyl)-9-(p-methoxybenzyl)purines for inhibiting Mycobacterium tuberculosis growth identified compounds with significant antimycobacterial activity, contributing to the search for new treatments for tuberculosis (Morten Braendvang et al., 2007).